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Compound of Interest

Compound Name: C.I. Acid Black 132

Cat. No.: B1172553 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on optimizing pH and temperature for dyeing with

C.I. Acid Black 132. Below you will find troubleshooting guides, frequently asked questions

(FAQs), detailed experimental protocols, and data presented in a clear, accessible format.

Frequently Asked Questions (FAQs)
Q1: What type of dye is C.I. Acid Black 132 and what are its key characteristics?

A1: C.I. Acid Black 132 is a premetallized 1:2 chromium(III)-azo complex acid dye.[1] This

structure, where a central chromium ion is coordinated with two azo dye molecules, provides

high stability.[1] It is known for producing deep black shades with excellent wash and light

fastness, making it suitable for high-performance textiles.[1]

Q2: Why is pH control crucial when dyeing with C.I. Acid Black 132?

A2: pH control is critical for achieving optimal dye uptake and level dyeing. Acid dyes, including

C.I. Acid Black 132, are anionic and rely on an acidic dyebath to protonate the amino groups

in protein and polyamide fibers (like wool and nylon), creating positive sites for the negatively

charged dye molecules to bind. Improper pH can lead to uneven dyeing, poor color yield, and

reduced fastness. For premetallized dyes like C.I. Acid Black 132, a pH that is too low can

cause rapid, uncontrolled dye absorption, leading to unlevelness.
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Q3: What is the recommended starting pH and temperature for dyeing with C.I. Acid Black
132?

A3: For premetallized acid dyes, the optimal pH is typically in the weakly acidic to near-neutral

range. A starting pH of around 6-7 is often recommended, with a gradual decrease to a final pH

of 4.5-5.5. The initial dyeing temperature should be around 50-60°C, gradually raised to a final

dyeing temperature of 85-100°C.

Q4: I am observing a brownish or reddish tint instead of a true black. What is the likely cause?

A4: A common reason for achieving an off-black shade is using an insufficient amount of dye.

Black dyes require a significantly higher concentration compared to other colors to achieve a

deep, true black. It is also possible that the dye lot has variations or that the dye has not fully

dissolved.

Q5: My dyed material shows uneven color (streaks or blotches). How can I troubleshoot this?

A5: Uneven dyeing can result from several factors:

Rapid Dye Uptake: Adding the acid at the beginning of the dyeing process at a high

temperature can cause the dye to strike too quickly. It is recommended to add the acid

gradually as the temperature rises.

Improper Dissolving of Dye: Ensure the dye powder is completely dissolved before adding it

to the dyebath.

Inadequate Wetting of the Substrate: The material to be dyed should be thoroughly wetted

out to ensure even initial dye absorption.

Poor Agitation: Constant and gentle agitation of the dyebath or material is necessary for

uniform dye distribution.

Use of a Leveling Agent: For premetallized dyes, using a suitable leveling agent can help

control the dye uptake and promote even coloration.

Q6: What is a leveling agent and is it necessary for C.I. Acid Black 132?
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A6: A leveling agent is a chemical auxiliary that helps to slow down the dye uptake rate,

promoting more even and uniform dyeing. For premetallized dyes like C.I. Acid Black 132,

which can have a high affinity for the fiber, a leveling agent is often recommended, especially

for pale to medium shades, to prevent rapid, uneven dyeing. There are various types of leveling

agents, including those with fiber affinity and those with dye affinity.[2]
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Problem Possible Cause(s) Recommended Solution(s)

Poor Color Yield / Pale Shade

- Insufficient dye

concentration.- pH of the

dyebath is too high.- Dyeing

temperature is too low or

dyeing time is too short.-

Incomplete dye dissolution.

- Increase the dye

concentration (for black, up to

4% on weight of fiber may be

needed).- Gradually lower the

pH of the dyebath with acetic

acid or formic acid.- Increase

the final dyeing temperature

and/or extend the dyeing time

at the maximum temperature.-

Ensure the dye is fully

dissolved in hot water before

adding to the dyebath.

Uneven Dyeing (Streaky or

Blotchy)

- Dye added to the bath

incorrectly.- pH is too low at

the start of dyeing.-

Temperature was raised too

quickly.- Inadequate material

preparation (not properly

wetted).- Insufficient agitation.

- Add dissolved dye solution to

the dyebath before introducing

the material.- Start dyeing at a

near-neutral pH and gradually

add acid as the temperature

increases.- Use a slower

temperature ramping rate.-

Ensure the substrate is fully

wetted before dyeing.- Provide

constant, gentle agitation

throughout the dyeing

process.- Use an appropriate

leveling agent.

Poor Wash Fastness

- Incomplete fixation of the

dye.- Incorrect pH during

dyeing.- Insufficient rinsing

after dyeing.

- Ensure the final dyeing

temperature and time are

sufficient for fixation.- Optimize

the final pH of the dyebath to

be within the recommended

range.- Thoroughly rinse the

dyed material in warm and

then cold water to remove any

unfixed dye.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Color Bleeding in Wash

- Use of a leveling acid dye

instead of a premetallized one

for applications requiring high

wash fastness.- Dyeing

process not optimized for

fixation.

- Confirm the dye type. For

high wash fastness, a

premetallized dye like C.I. Acid

Black 132 is suitable.- Follow

the recommended dyeing

protocol for temperature, time,

and pH to ensure proper dye

fixation.

Shade Variation Between

Batches

- Inconsistent dyeing

parameters (pH, temperature,

time, water-to-goods ratio).-

Variation in dye lots.-

Differences in substrate

preparation.

- Standardize and accurately

control all dyeing parameters

for each batch.- Test each new

dye lot for shade consistency

before production.- Ensure

consistent preparation and

pretreatment of the material to

be dyed.

Data Presentation
Table 1: Recommended Dyeing Parameters for C.I. Acid Black 132

Parameter Wool Nylon

Dye Concentration (% owf) 0.5 - 4.0 0.5 - 4.0

Initial pH 6.0 - 7.0 6.0 - 7.0

Final pH 4.5 - 5.5 4.5 - 5.5

Initial Temperature 50°C 50°C

Final Temperature 98 - 100°C 95 - 100°C

Time at Final Temperature 45 - 60 minutes 30 - 60 minutes

Leveling Agent (% owf) 0.5 - 2.0 0.5 - 2.0

Glauber's Salt (g/L) 5 - 10 5 - 10
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% owf = on the weight of the fiber

Table 2: Fastness Properties of C.I. Acid Black 132

Fastness Property Rating Standard

Light Fastness 6-7 ISO 105-B02

Wash Fastness (Staining) 4-5 ISO 105-C06

Wash Fastness (Change in

Shade)
4-5 ISO 105-C06

Perspiration Fastness (Acidic

& Alkaline)
4-5 ISO 105-E04

Rubbing Fastness (Dry & Wet) 4-5 ISO 105-X12

Experimental Protocols
Protocol 1: Optimizing pH for C.I. Acid Black 132 Dyeing on Wool

Material Preparation: Scour a 10g skein of wool yarn to remove any impurities and wet it out

thoroughly.

Dye Stock Solution Preparation: Prepare a 1% stock solution of C.I. Acid Black 132 by

dissolving 1g of dye powder in 100mL of hot deionized water.

Dye Bath Preparation: Prepare five separate dyebaths in beakers, each with a liquor ratio of

40:1 (400mL of deionized water for a 10g yarn skein).

pH Adjustment: Adjust the pH of each dyebath to 4.0, 5.0, 6.0, 7.0, and 8.0, respectively,

using acetic acid (to lower pH) or sodium carbonate (to raise pH).

Dyeing Process:

Add the required amount of dye stock solution for a 2% owf shade (2mL of stock solution)

to each dyebath.
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Add 1% owf of a suitable leveling agent to each bath.

Immerse the wetted wool skeins into their respective dyebaths at 50°C.

Raise the temperature to 98°C at a rate of 2°C per minute.

Maintain the temperature at 98°C for 60 minutes, with gentle agitation every 10 minutes.

Rinsing and Drying:

Allow the dyebaths to cool down before removing the skeins.

Rinse the skeins thoroughly with warm water and then cold water until the water runs

clear.

Squeeze out excess water and allow the skeins to air dry.

Analysis: Evaluate the color yield of each skein visually and, if possible, measure the color

strength (K/S values) using a spectrophotometer to determine the optimal pH.

Protocol 2: Optimizing Temperature for C.I. Acid Black 132 Dyeing on Nylon

Material Preparation: Scour a 10g sample of nylon fabric and wet it out completely.

Dye Stock Solution Preparation: Prepare a 1% stock solution of C.I. Acid Black 132 as

described in Protocol 1.

Dye Bath Preparation: Prepare five identical dyebaths with a liquor ratio of 40:1.

Dyeing Process:

Set the pH of each dyebath to the optimal value determined in Protocol 1 (e.g., pH 5.0).

Add the dye stock solution for a 2% owf shade and 1% owf of a leveling agent to each

bath.

Immerse the wetted nylon samples into the dyebaths at 50°C.
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Set the final dyeing temperature for each of the five baths to 70°C, 80°C, 90°C, 100°C,

and 110°C (if using a pressurized dyeing apparatus), respectively.

Raise the temperature to the final dyeing temperature at a rate of 2°C per minute.

Maintain the final temperature for 45 minutes.

Rinsing and Drying: Follow the same procedure as in Protocol 1.

Analysis: Assess the color yield of the dyed nylon samples to identify the optimal dyeing

temperature.

Mandatory Visualizations
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Caption: Workflow for the dyeing process with C.I. Acid Black 132.
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Caption: Simplified mechanism of C.I. Acid Black 132 interaction with protein/polyamide fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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